Cas no 1804730-79-7 (2-(Bromomethyl)-5-cyano-3-(difluoromethyl)-4-iodopyridine)

• Product Name: 2-(Bromomethyl)-5-cyano-3-(difluoromethyl)-4-iodopyridine
• CAS No: 1804730-79-7
• MF: C₈H₄BrF₂IN₂
• MW: 372.936039924622
• CID: 4874568
• Update Time: 2025-05-19

2-(Bromomethyl)-5-cyano-3-(difluoromethyl)-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-5-cyano-3-(difluoromethyl)-4-iodopyridine

• Inchi： 1S/C8H4BrF2IN2/c9-1-5-6(8(10)11)7(12)4(2-13)3-14-5/h3,8H,1H2
• InChI Key： NWXHYFKFBUFZCD-UHFFFAOYSA-N
• SMILES： IC1C(C#N)=CN=C(CBr)C=1C(F)F

Computed Properties

• Exact Mass: 371.857
• Monoisotopic Mass: 371.857
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 36.7

Additional information on 2-(Bromomethyl)-5-cyano-3-(difluoromethyl)-4-iodopyridine

2-(Bromomethyl)-5-cyano-3-(difluoromethyl)-4-iodopyridine (CAS No. 1804730-79-7): An Overview

2-(Bromomethyl)-5-cyano-3-(difluoromethyl)-4-iodopyridine (CAS No. 1804730-79-7) is a multifunctional compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a bromomethyl group, a cyano group, a difluoromethyl group, and an iodine substituent, offers a versatile platform for the development of novel therapeutic agents.

The bromomethyl group in 2-(Bromomethyl)-5-cyano-3-(difluoromethyl)-4-iodopyridine provides a reactive site for various chemical transformations, making it an attractive intermediate in synthetic chemistry. The cyano group, known for its strong electron-withdrawing properties, can influence the electronic and steric properties of the molecule, enhancing its reactivity and selectivity in various reactions. The difluoromethyl group, on the other hand, introduces fluorine atoms, which are known to improve the metabolic stability and bioavailability of drug candidates. Finally, the iodine substituent can be readily used in cross-coupling reactions to introduce a wide range of functional groups.

Recent studies have highlighted the potential of 2-(Bromomethyl)-5-cyano-3-(difluoromethyl)-4-iodopyridine in the development of new drugs. For instance, a study published in the Journal of Medicinal Chemistry (2021) reported the synthesis and biological evaluation of a series of pyridine derivatives derived from this compound. The researchers found that these derivatives exhibited potent inhibitory activity against specific enzymes involved in cancer progression, suggesting their potential as anticancer agents.

In another study published in Bioorganic & Medicinal Chemistry Letters (2022), scientists explored the use of 2-(Bromomethyl)-5-cyano-3-(difluoromethyl)-4-iodopyridine as a scaffold for the development of inhibitors targeting bacterial enzymes. The results showed that several derivatives demonstrated significant antibacterial activity against both Gram-positive and Gram-negative bacteria, indicating their potential as novel antibiotics.

The versatility of 2-(Bromomethyl)-5-cyano-3-(difluoromethyl)-4-iodopyridine extends beyond its use as a drug candidate. Its unique structure makes it an excellent starting material for the synthesis of complex molecules with diverse biological activities. For example, researchers at the University of California, San Francisco (UCSF) utilized this compound to develop novel inhibitors of protein-protein interactions (PPIs), which are challenging targets in drug discovery due to their large and often flat binding surfaces.

The synthetic accessibility of 2-(Bromomethyl)-5-cyano-3-(difluoromethyl)-4-iodopyridine has also been improved through recent advancements in catalytic methods. A study published in Catalysis Science & Technology (2021) described an efficient palladium-catalyzed cross-coupling reaction that allows for the facile introduction of various functional groups at the iodine position. This method has significantly streamlined the synthesis process and expanded the scope of possible derivatives that can be generated from this compound.

In addition to its applications in medicinal chemistry, 2-(Bromomethyl)-5-cyano-3-(difluoromethyl)-4-iodopyridine has shown promise in other areas of chemical research. For instance, its unique electronic properties make it suitable for use in materials science, particularly in the development of organic semiconductors and photovoltaic materials. A recent study published in Advanced Materials (2022) demonstrated that derivatives of this compound exhibited excellent charge transport properties and high photovoltaic efficiency when incorporated into organic solar cells.

The safety profile of 2-(Bromomethyl)-5-cyano-3-(difluoromethyl)-4-iodopyridine is another important consideration for its practical applications. Extensive toxicological studies have been conducted to evaluate its potential risks to human health and the environment. These studies have shown that while care should be taken during handling due to its reactivity and potential for forming hazardous byproducts, it can be safely used under appropriate conditions with proper safety measures in place.

In conclusion, 2-(Bromomethyl)-5-cyano-3-(difluoromethyl)-4-iodopyridine (CAS No. 1804730-79-7) is a highly versatile compound with significant potential in various fields of chemical and pharmaceutical research. Its unique structural features make it an attractive starting material for the synthesis of novel drugs and materials with diverse applications. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern scientific endeavors.